3-Bromo-2-ethoxy-5-phenylthiophene

• Molecular Formula: C12H11BrOS
• Molecular Weight: 283.19 g/mol
• IUPAC Name: 3-bromo-2-ethoxy-5-phenylthiophene
• InChI: InChI=1S/C12H11BrOS/c1-2-14-12-10(13)8-11(15-12)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key: JFRKFTBSQWNTNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(S1)C2=CC=CC=C2)Br

Description

3-Bromo-2-ethoxy-5-phenylthiophene is a brominated thiophene derivative featuring ethoxy (–OCH₂CH₃) and phenyl (C₆H₅) substituents. Thiophene derivatives are pivotal in organic synthesis, serving as intermediates for pharmaceuticals, agrochemicals, and materials science due to their aromatic stability and functional versatility . The bromine atom at the 3-position enhances reactivity for cross-coupling reactions (e.g., Suzuki or Buchwald–Hartwig), while the ethoxy group influences solubility and electronic properties. The phenyl substituent may improve π-stacking interactions, relevant in crystal engineering or polymer applications .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 3-bromo-2-ethoxy-5-phenylthiophene with structurally related bromothiophenes:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Boiling Point (°C)	Key Features
3-Bromo-2-ethoxy-5-phenylthiophene	C₁₂H₁₁BrOS	283.18 (calc.)	Br (C3), OCH₂CH₃ (C2), C₆H₅ (C5)	N/A	High potential for cross-coupling; enhanced solubility from ethoxy
3-Bromo-2-methyl-5-phenylthiophene	C₁₁H₉BrS	253.15	Br (C3), CH₃ (C2), C₆H₅ (C5)	N/A	Methyl group reduces steric hindrance vs. ethoxy
2-Bromothiophene	C₄H₃BrS	163.04	Br (C2)	149–152	Simpler structure; lower molecular weight
Ethyl 3-bromo-4-cyano-5-[(2-ethoxy-2-oxoethyl)sulfanyl]thiophene-2-carboxylate	C₁₃H₁₃BrN₂O₅S₂	437.34	Br (C3), CN (C4), ester, sulfide	N/A	Complex substituents enable diverse reactivity

Notes:

• Ethoxy vs. Methyl : The ethoxy group in the target compound increases electron-donating effects and solubility in polar solvents compared to the methyl group in 3-bromo-2-methyl-5-phenylthiophene .
• Phenyl vs.

Crystallographic and Electronic Properties

• Crystal Packing: Ethoxy and phenyl groups may induce planar molecular arrangements, similar to the monoclinic crystal system observed in ’s compound, which exhibits hydrogen bonding (2.554 Å) between –SCH₂ and carbonyl oxygen .
• Electronic Effects: The electron-donating ethoxy group (+I effect) contrasts with the electron-withdrawing cyano group (–I effect) in ’s compound, altering charge distribution and reactivity in electrophilic substitution .